7-Cyano-6-fluoro-1H-indole-2-carboxylic acid

Lipophilicity Drug-likeness Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H5FN2O2
Molecular Weight 204.16 g/mol
Cat. No. B15257878
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name7-Cyano-6-fluoro-1H-indole-2-carboxylic acid
Molecular FormulaC10H5FN2O2
Molecular Weight204.16 g/mol
Structural Identifiers
SMILESC1=CC(=C(C2=C1C=C(N2)C(=O)O)C#N)F
InChIInChI=1S/C10H5FN2O2/c11-7-2-1-5-3-8(10(14)15)13-9(5)6(7)4-12/h1-3,13H,(H,14,15)
InChIKeyBILBGCLRUBJKEO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

7-Cyano-6-fluoro-1H-indole-2-carboxylic acid: Core Properties and Substitution Profile


7-Cyano-6-fluoro-1H-indole-2-carboxylic acid (CAS 2060048-50-0, molecular formula C₁₀H₅FN₂O₂) is a doubly electron-deficient indole-2-carboxylic acid building block. The 6-fluoro and 7-cyano substituents create a distinctive electronic landscape on the indole core, characterized by a computed XLogP3 of 1.7 and topological polar surface area (TPSA) of 76.9 Ų [1]. The carboxylic acid at the 2-position provides a derivatization handle, while the fluoro and cyano groups serve as orthogonal reactive sites for further elaboration [2].

Electron-deficient indole-2-carboxylic acid scaffold with 6-fluoro and 7-cyano substituents
Three orthogonal reactive handles (COOH, CN, F) enable sequential diversification without protecting-group interconversions
Supports fragment-based library synthesis and SAR exploration requiring vector-specific substitution at indole 6- and 7-positions

Why Generic Indole-2-carboxylic Acids Cannot Substitute This Compound


Indole-2-carboxylic acid derivatives are widely used as medicinal chemistry intermediates, but their reactivity, physicochemical properties, and biological interactions are highly sensitive to substitution pattern. The combination of the electron-withdrawing cyano (–CN) and fluoro (–F) groups on the target compound depresses the indole NH pKa relative to the unsubstituted parent (predicted pKa ~4.44) , altering solubility and salt-formation behaviour. Furthermore, the 7-cyano and 6-fluoro substituents are known to behave as bioisosteres in certain receptor contexts, meaning that swapping their positions or omitting one substituent can dramatically change target binding profiles, as demonstrated in indole-butyl-amine series where F/CN interchange altered in vitro target profiles, metabolism, and in vivo activity [1]. A mono-substituted 6-fluoro- or 7-cyano-indole-2-carboxylic acid lacks the orthogonal synthetic handles required for sequential diversification, limiting the accessible chemical space for hit-to-lead optimization.

Reactive handles Mono-substituted analogs (6-fluoro or 7-cyano only) provide only two reactive sites, which may limit the number of sequential diversification steps without additional protection chemistry.
Electronic profile The combined electron-withdrawing effects of both substituents can shift NH acidity and solubility behavior relative to unsubstituted or singly substituted indoles, potentially altering coupling efficiency and salt-formation characteristics.
Pharmacophoric geometry The specific 6-F,7-CN regioisomer provides a unique vector orientation; swapping positions or omitting one group may change surface contacts reported in indole-2-carboxylic acid derivative co-crystal structures.

Quantitative Differentiation Against Closest Analogs


Lipophilicity Shift vs. Mono-Substituted Analogs

The target compound displays an XLogP3 of 1.7, which is intermediate between the 6-fluoro analog (XLogP3 = 2.4) and the 7-cyano analog (XLogP3 = 1.6). This balanced lipophilicity offers a favourable compromise between membrane permeability and aqueous solubility compared to the more lipophilic 6-fluoro-only analog [1][2][3].

Lipophilicity shift
Reported
XLogP3 1.7
6-fluoro analog: 2.4 | 7-cyano analog: 1.6
Intermediate computed lipophilicity may support balanced solubility and permeability context
Computed by XLogP3 algorithm; experimental logP may differ
Lipophilicity Drug-likeness Physicochemical profiling

Enhanced Topological Polar Surface Area

The target compound has a TPSA of 76.9 Ų, significantly higher than the 53.1 Ų of the 6-fluoro analog and equal to the 76.9 Ų of the 7-cyano analog. The elevated TPSA arises from the additional cyano nitrogen and is expected to enhance aqueous solubility without exceeding the typical 140 Ų threshold for oral bioavailability [1][2].

Topological polar surface area
Reported
TPSA 76.9 Ų
6-fluoro analog: 53.1 Ų (45% higher for target)
Elevated TPSA may enhance aqueous solubility without exceeding typical oral bioavailability threshold
Computed by Cactvs; derived from 2D topology
Polar surface area Permeability ADME

Increased Hydrogen Bond Acceptor Count

The cyano substituent adds one hydrogen bond acceptor (HBA), bringing the total HBA count to 4 versus 3 for the 6-fluoro analog and 3 for the 7-cyano analog. This additional HBA capacity can facilitate specific interactions with protein targets, particularly in kinase hinge-binding motifs where cyano groups are known to engage backbone NH groups [1][2][3].

Hydrogen bond acceptor count
Reported
HBA = 4
Mono-substituted analogs: HBA = 3 (33% increase)
Additional HBA from cyano nitrogen may expand ligand–target interaction repertoire without increasing molecular weight
Based on computed atom-type count; binding relevance is context-dependent
Hydrogen bonding Molecular recognition Medicinal chemistry design

Orthogonal Synthetic Handles for Sequential Diversification

The target compound possesses three chemically orthogonal functional groups: (i) a carboxylic acid at C2 for amide/ester formation, (ii) a cyano group at C7 reducible to aminomethyl or hydrolysable to carboxamide/carboxylic acid, and (iii) a fluoro at C6 amenable to nucleophilic aromatic substitution (SₙAr) under appropriate conditions. In contrast, mono-substituted analogs (e.g., 6-fluoro- or 7-cyano-indole-2-carboxylic acid) offer only two reactive handles, limiting the number of sequential diversification steps without additional protection/deprotection chemistry [1][2].

Orthogonal reactive handles
Class-level
3 handles (COOH, CN, F)
Mono-substituted: 2 handles; unsubstituted: 1 handle
Three handles support sequential derivatization for efficient library production from a single building block
Reactivity inferred from general indole chemistry; site-specific conditions require optimization
Synthetic chemistry Building block Parallel library synthesis

Predicted pKa Depression for Enhanced Reactivity

The electron-withdrawing effects of the 6-fluoro (σₘ ≈ 0.34) and 7-cyano (σₘ ≈ 0.56) substituents are predicted to lower the pKa of the 2-carboxylic acid relative to the unsubstituted indole-2-carboxylic acid (predicted pKa 4.44) [1]. While no experimentally measured pKa is available for the target compound, the combined Hammett σ values predict a pKa depression of approximately 0.5–1.0 log units, which would increase the fraction of carboxylate anion at physiological pH and enhance reactivity in amide coupling reactions using water-compatible conditions [1].

Predicted pKa depression
Class-level
~3.5–4.0 (estimated)
Unsubstituted indole-2-carboxylic acid: predicted pKa 4.44
Predicted lower pKa may facilitate deprotonation under mild basic conditions, improving amide coupling efficiency
Hammett-based estimation; no experimental pKa data publicly available
pKa modulation Amide coupling Electron-withdrawing effects

Bioisosteric Complementarity of 7-CN and 6-F

Heinrich et al. (2004) demonstrated that fluorine and cyano groups on the indole scaffold can serve as bioisosteres, with their interchange at the 5-position producing comparable in vitro target profiles, metabolism, and in vivo activity [1]. In the target compound, the 7-CN/6-F combination occupies a regiospecific electronic space distinct from both the singly-substituted analogs and the regioisomeric 4-cyano-5-fluoro-1H-indole-2-carboxylic acid. This unique substitution pattern enables exploration of vector-specific interactions, particularly for targets where the 6- and 7-positions of indole are known pharmacophoric points (e.g., fructose-1,6-bisphosphatase allosteric inhibitors and HIV-1 integrase strand transfer inhibitors) [2][3].

Bioisosteric complementarity
Reported
6-F, 7-CN vector orientation
5-F/5-CN analogs; regioisomeric 4-CN-5-F scaffold
Distinct substitution pattern supports exploration of vector-specific pharmacophoric contacts reported for indole-2-carboxylic acid inhibitors
Bioisosterism demonstrated for F/CN interchange; direct binding data for this regioisomer not available
Bioisosterism Target engagement Drug design

Optimal Procurement-Driven Application Scenarios


Kinase Inhibitor Fragment Library Design

The intermediate XLogP3 of 1.7, combined with three orthogonal functional handles (COOH, CN, F), makes this compound an ideal core scaffold for fragment-based kinase inhibitor design. The 7-cyano group can serve as a hinge-binding hydrogen bond acceptor, the 6-fluoro can be used for SₙAr-based diversification or to modulate metabolic stability, and the 2-carboxylic acid enables rapid amide library synthesis. This three-vector system supports exploration of ATP-binding site space with fewer synthetic steps than sequentially appending substituents to a mono-substituted indole-2-carboxylic acid .

HIV-1 Integrase and FBPase Allosteric Inhibitor Optimization

Published co-crystal structures of indole-2-carboxylic acid derivatives bound to fructose-1,6-bisphosphatase (PDB 7EZF) and HIV-1 integrase demonstrate that substituents at the indole 6- and 7-positions make critical contacts with the protein surface . The 7-cyano-6-fluoro substitution pattern introduces both a hydrogen bond acceptor and an electron-withdrawing aryl fluoride that can participate in halogen bonding, providing a dual-interaction motif not available from mono-substituted analogs. Researchers optimizing these target classes should procure the 7-CN,6-F-disubstituted building block to fully probe this interaction space.

Parallel Library Synthesis with Orthogonal Handles

For medicinal chemistry groups performing parallel synthesis of compound libraries, the three orthogonal reactive sites (COOH for amide coupling, CN for reduction or hydrolysis, and F for SₙAr displacement) allow three sequential diversification steps without the need for protective group interconversions . This reduces the number of synthetic operations and enables production of larger, more diverse libraries from a single batch of building block. Procuring this compound as a single, high-purity starting material (≥95%, as supplied by major vendors) streamlines the supply chain compared to sourcing separate mono-functional intermediates for each diversification step .

Lead Series Physicochemical Property Optimization

When a lead series derived from 6-fluoro-1H-indole-2-carboxylic acid exhibits LogP-associated liabilities such as low aqueous solubility, high plasma protein binding, or phospholipidosis risk, the 7-cyano-6-fluoro analog provides a direct replacement that lowers computed LogP by 0.7 units while simultaneously adding a hydrogen bond acceptor . This substitution can be deployed in a single synthetic step (using the pre-functionalized building block) rather than requiring de novo synthetic route development.

Application
Selection Property
Validation Focus
Kinase inhibitor fragment library design
Three orthogonal reactive handles
ATP-site SAR and hinge-binding motif exploration
HIV-1 integrase and FBPase allosteric inhibitor research
6,7-disubstitution for vector-specific protein contacts
Pharmacophoric geometry and interaction profiling
Parallel library synthesis from single scaffold
Multiple orthogonal derivatization sites
Synthetic efficiency and library diversity
Lead series lipophilicity reduction studies
Lower computed XLogP3 than 6-fluoro analog
Aqueous solubility and non-specific binding context review
Quote Request

Request a Quote for 7-Cyano-6-fluoro-1H-indole-2-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.